![molecular formula C10H14F2O B6246896 6,6-difluorospiro[3.6]decan-5-one CAS No. 2758002-31-0](/img/no-structure.png)
6,6-difluorospiro[3.6]decan-5-one
Overview
Description
6,6-Difluorospiro[3.6]decan-5-one, also known as DFSD, is a fluorinated spiro compound that has been extensively studied for its unique properties and potential applications. This compound has been the subject of various research studies due to its unique structure and its potential applications in a variety of fields. DFSD has been studied for its ability to act as a catalyst, its ability to interact with other molecules, and its potential as a drug target.
Scientific Research Applications
6,6-difluorospiro[3.6]decan-5-one has been studied for its potential applications in a variety of scientific fields. It has been studied for its potential use as a catalyst and its ability to interact with other molecules. It has also been studied for its potential use as a drug target. 6,6-difluorospiro[3.6]decan-5-one has been studied for its ability to bind to certain proteins, enzymes, and receptors, and its ability to inhibit certain biochemical pathways. It has also been studied for its ability to act as an antioxidant, and its potential use in the treatment of certain diseases.
Mechanism of Action
The mechanism of action of 6,6-difluorospiro[3.6]decan-5-one is not yet fully understood. However, it is thought to interact with certain proteins, enzymes, and receptors, which may lead to its ability to inhibit certain biochemical pathways. It is also thought to act as an antioxidant, which may explain its potential use in the treatment of certain diseases.
Biochemical and Physiological Effects
6,6-difluorospiro[3.6]decan-5-one has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation. It has also been shown to inhibit the activity of certain proteins, such as caspase-3, which is involved in apoptosis. In addition, it has been shown to inhibit the activity of certain receptors, such as the serotonin 5-HT2A receptor, which is involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
6,6-difluorospiro[3.6]decan-5-one has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It is also a stable compound, which makes it ideal for use in long-term experiments. However, there are some limitations to its use in laboratory experiments. It is not soluble in water, which limits its use in aqueous solutions. It also has a low solubility in organic solvents, which limits its use in organic synthesis.
Future Directions
There are a number of potential future directions for the study of 6,6-difluorospiro[3.6]decan-5-one. It could be studied further for its potential use as a catalyst, its ability to interact with other molecules, and its potential as a drug target. It could also be studied further for its potential effects on biochemical and physiological processes, such as its ability to inhibit certain enzymes, proteins, and receptors. Additionally, it could be studied further for its potential use in the treatment of certain diseases, such as its potential use as an antioxidant. Finally, it could be studied further for its potential use in the development of new drugs, as well as its potential use in the development of new materials.
Synthesis Methods
6,6-difluorospiro[3.6]decan-5-one has been synthesized in a variety of ways. The most common method of synthesis is the reaction of 1,2-difluoroethanol with an acid catalyst, such as sulfuric acid, to produce 6,6-difluorospiro[3.6]decan-5-one. Other methods of synthesis include the reaction of 1,2-difluoroethanol with an alkyl halide and a base, such as potassium carbonate, and the reaction of 1,2-difluoroethanol with an alkyl halide and a Lewis acid, such as boron trifluoride.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6,6-difluorospiro[3.6]decan-5-one can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclohexanone", "2,2-difluoroethylamine", "Sodium hydride", "Bromine" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with 2,2-difluoroethylamine in the presence of sodium hydride to form the corresponding imine intermediate.", "Step 2: The imine intermediate is then reacted with bromine to form the corresponding bromoamine intermediate.", "Step 3: The bromoamine intermediate is cyclized to form the spiro[3.6]decanone intermediate.", "Step 4: The spiro[3.6]decanone intermediate is then fluorinated using a fluorinating agent such as hydrogen fluoride or a fluorinating reagent to form the final product, 6,6-difluorospiro[3.6]decan-5-one." ] } | |
CAS RN |
2758002-31-0 |
Product Name |
6,6-difluorospiro[3.6]decan-5-one |
Molecular Formula |
C10H14F2O |
Molecular Weight |
188.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
